Cas no 7634-70-0 (1-(1-Phenylethyl)pentylamine)

• Product Name: 1-(1-Phenylethyl)pentylamine
• CAS No: 7634-70-0
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 2669323
• Update Time: 2023-08-06

1-(1-Phenylethyl)pentylamine Chemical and Physical Properties

Names and Identifiers

• α-Butyl-β-methylphenethylamine
• 1-(1-Phenylethyl)pentylamine
• Phenethylamine, .alpha.-butyl-.beta.-methyl-
• 1-(1-Phenylethyl)pentylamine #
• AKUPZOOOUBWKBK-UHFFFAOYSA-N
• alpha-Butyl-beta-methylphenethylamine

• Inchi： 1S/C13H21N/c1-3-4-10-13(14)11(2)12-8-6-5-7-9-12/h5-9,11,13H,3-4,10,14H2,1-2H3
• InChI Key： AKUPZOOOUBWKBK-UHFFFAOYSA-N
• SMILES： NC(CCCC)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 191.167
• Monoisotopic Mass: 191.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26